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Compound of Interest

Compound Name: Hoechst 33258

Cat. No.: B049736 Get Quote

Voor: Onderzoekers, wetenschappers en professionals in de geneesmiddelenontwikkeling

Deze gids biedt een diepgaand technisch overzicht van het gebruik van Hoechst 33258, een

cel-permeabele DNA-kleurstof, voor de identificatie en kwantificering van apoptotische cellen.

We bespreken het werkingsmechanisme, gedetailleerde experimentele protocollen, data-

analyse en de onderliggende signaalroutes die leiden tot de detecteerbare morfologische

veranderingen.

Inleiding tot Hoechst 33258 en Apoptose
Apoptose, of geprogrammeerde celdood, is een fundamenteel biologisch proces dat cruciaal is

voor de normale ontwikkeling en weefselhomeostase. Een van de kenmerkende morfologische

veranderingen tijdens apoptose is de condensatie van chromatine en de fragmentatie van de

celkern. Hoechst 33258 is een fluorescerende kleurstof die specifiek bindt aan de kleine groef

van dubbelstrengs DNA, met een voorkeur voor A-T-rijke gebieden.[1][2] In gezonde cellen met

een gelijkmatig verdeeld chromatine resulteert dit in een diffuse, zwakke fluorescentie. In

apoptotische cellen, waar het chromatine sterk gecondenseerd is, bindt Hoechst 33258
intenser, wat leidt tot een heldere, gecondenseerde blauwe fluorescentie.[3][4] Dit verschil in

fluorescentie-intensiteit en -patroon maakt Hoechst 33258 een effectief hulpmiddel voor de

detectie van apoptose.
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Hoechst 33258 is een bisbenzimide-kleurstof die de celmembraan kan passeren.[2] Eenmaal

in de cel bindt het aan het DNA in de celkern. De fluorescentie van Hoechst 33258 wordt

aanzienlijk versterkt na binding aan DNA.[2] De spectrale eigenschappen van Hoechst 33258
maken het geschikt voor gebruik in fluorescentiemicroscopie en flowcytometrie.

Eigenschap Golflengte (nm)

Excitatie Maximum (gebonden aan DNA) ~352

Emissie Maximum (gebonden aan DNA) ~461

Emissie Maximum (ongebonden) 510-540

Tabel 1: Spectrale eigenschappen van Hoechst 33258.

Signaalroutes die leiden tot Chromatinecondensatie
De morfologische veranderingen in de celkern die worden gedetecteerd door Hoechst 33258
zijn het resultaat van een reeks biochemische gebeurtenissen die worden gemedieerd door de

activatie van caspasen, een familie van cysteïne-proteasen die een centrale rol spelen in

apoptose. Zowel de extrinsieke (door de doodsreceptor gemedieerde) als de intrinsieke (door

mitochondriën gemedieerde) apoptoseroute convergeren op de activering van effector-

caspasen, zoals caspase-3.[5] Geactiveerd caspase-3 klieft en activeert verschillende cellulaire

substraten, waaronder de inhibitor van caspase-geactiveerd DNase (ICAD). Dit leidt tot de

vrijlating van caspase-geactiveerd DNase (CAD), dat verantwoordelijk is voor de

internucleosomale DNA-fragmentatie en de condensatie van chromatine.[6]
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Signaalroute van Apoptose naar Chromatinecondensatie
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Figuur 1: Vereenvoudigd diagram van de apoptotische signaalroute die leidt tot

chromatinecondensatie.

Experimentele Protocollen
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Hieronder volgen gedetailleerde protocollen voor het kleuren van adherente cellen,

suspensiecellen en voor analyse met flowcytometrie.

Kleuring van Adherente Cellen voor
Fluorescentiemicroscopie
Materialen:

Hoechst 33258 stockoplossing (bijv. 1 mg/mL in gedestilleerd water)

Fosfaat-gebufferde zoutoplossing (PBS)

Fixeermiddel (bijv. 4% paraformaldehyde in PBS)

Permeabilisatiemiddel (optioneel, bijv. 0.1% Triton X-100 in PBS)

Kweekmedium

Objectglaasjes of kweekplaten geschikt voor microscopie

Procedure:

Kweek de adherente cellen op objectglaasjes of in kweekplaten tot de gewenste confluentie.

Induceer apoptose met de gewenste stimulus. Neem een onbehandelde controle mee.

Was de cellen tweemaal met PBS.

Fixatie: Fixeer de cellen gedurende 10-15 minuten bij kamertemperatuur met 4%

paraformaldehyde.

Was de cellen tweemaal met PBS.

(Optioneel) Permeabilisatie: Incubeer de cellen gedurende 5-10 minuten met 0.1% Triton X-

100 in PBS. Dit is doorgaans niet nodig voor Hoechst 33258, maar kan de kleuring

verbeteren.

Was de cellen tweemaal met PBS.
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Kleuring: Verdun de Hoechst 33258 stockoplossing naar een werkconcentratie van 0.5-5

µg/mL in PBS. Voeg de kleuroplossing toe aan de cellen en incubeer gedurende 10-15

minuten bij kamertemperatuur, beschermd tegen licht.

Was de cellen driemaal met PBS om ongebonden kleurstof te verwijderen.

Monteer de objectglaasjes met een geschikt medium.

Visualiseer de cellen met een fluorescentiemicroscoop met een UV-excitatie filter (rond 350

nm) en een blauw-emissie filter (rond 460 nm).

Kleuring van Suspensiecellen voor
Fluorescentiemicroscopie
Materialen:

Dezelfde materialen als voor adherente cellen.

Microcentrifugebuisjes

Cytospin of vergelijkbaar apparaat (optioneel)

Procedure:

Induceer apoptose in de suspensiecellen.

Pelleteer de cellen door centrifugatie (bijv. 5 minuten bij 300 x g).

Resuspendeer de cellen in PBS en was tweemaal.

Fixatie: Resuspendeer de celpellet in 4% paraformaldehyde en incubeer gedurende 10-15

minuten.

Pelleteer de cellen en was tweemaal met PBS.

Kleuring: Resuspendeer de celpellet in de Hoechst 33258 werkoplossing (0.5-5 µg/mL in

PBS) en incubeer gedurende 10-15 minuten.
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Pelleteer de cellen en was driemaal met PBS.

Resuspendeer de cellen in een kleine hoeveelheid PBS.

Breng een druppel van de celsuspensie aan op een objectglaasje en dek af met een

dekglaasje.

Visualiseer onder de fluorescentiemicroscoop.

Analyse met Flowcytometrie
Materialen:

Hoechst 33258 stockoplossing

PBS of geschikte flowcytometrie buffer

Flowcytometer met UV-laser

Procedure:

Induceer apoptose en verzamel de cellen (zowel adherente als suspensiecellen).

Was de cellen tweemaal met koude PBS.

Fixeer de cellen indien gewenst (bijv. met 70% ethanol). Fixatie is niet altijd noodzakelijk.

Was de cellen tweemaal met PBS.

Resuspendeer de cellen in de Hoechst 33258 werkoplossing (1-10 µg/mL in PBS) bij een

celdichtheid van ongeveer 1x10^6 cellen/mL.

Incubeer gedurende 15-30 minuten bij 37°C, beschermd tegen licht.

Analyseer de cellen direct op de flowcytometer met UV-excitatie. Apoptotische cellen zullen

een hogere fluorescentie-intensiteit vertonen in het blauwe kanaal.

Data Presentatie en Kwantitatieve Analyse
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De resultaten van een Hoechst 33258 kleuring kunnen zowel kwalitatief als kwantitatief

worden geanalyseerd.

Kwalitatieve Analyse:

Gezonde cellen: Gelijkmatig gekleurde, ronde of ovale kernen met een diffuse, zwakke

blauwe fluorescentie.

Apoptotische cellen: Gecondenseerde, helderblauwe kernen. Vaak zijn de kernen

gekrompen en gefragmenteerd (apoptotische lichaampjes).[7][8]

Kwantitatieve Analyse: De kwantificering van apoptose kan worden uitgevoerd door het

percentage cellen met een apoptotische morfologie te tellen onder een

fluorescentiemicroscoop of door de toename in fluorescentie-intensiteit te meten met

flowcytometrie of beeldanalysesoftware.[9][10]

Behandeling Celtype

Percentage
Apoptotische
Cellen (gemiddelde
± SD)

Referentie

Controle PC12 < 5% [3]

Glutamaat (24u) PC12 16.32 ± 1.89% [3]

Controle A549 < 5% [4]

5-FU A549 ~25% [4]

TRAIL (36u) HeLa Significant verhoogd [8]

Tabel 2: Voorbeelden van kwantitatieve data van apoptose-inductie, geanalyseerd met

Hoechst 33258 kleuring.

Experimentele Workflow en Logische Relaties
Hieronder volgt een algemene workflow voor een apoptose-experiment met Hoechst 33258
kleuring.
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Algemene Experimentele Workflow voor Apoptose Detectie
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Figuur 2: Stroomdiagram van een typisch apoptose-detectie experiment met Hoechst 33258.
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Conclusie
Hoechst 33258 is een betrouwbare en veelzijdige kleurstof voor de identificatie van

apoptotische cellen. De heldere fluorescentie van gecondenseerd chromatine in apoptotische

kernen biedt een duidelijk en kwantificeerbaar signaal. Door de gedetailleerde protocollen en

het begrip van de onderliggende biologische processen in deze gids te volgen, kunnen

onderzoekers dit krachtige hulpmiddel effectief inzetten in hun studies naar celdood en de

ontwikkeling van nieuwe therapieën.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b049736?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

